2-((5-((4-Chlorophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((5-((4-Chlorophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H16ClN3O3S and its molecular weight is 401.87. The purity is usually 95%.
BenchChem offers high-quality 2-((5-((4-Chlorophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-((4-Chlorophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Potential
The compound 5-[(4-Chlorophenoxy)methyl]-1,3,4-oxadiazole-2-thiol, closely related to the compound , has demonstrated significant antioxidant potential. The compound's reducing potential, translated into antioxidant activity, was explored, revealing substantial antioxidant properties. Various assays indicated strong radical scavenging and endogenous defense system-inducing activities. It was found to interact effectively with protein tyrosine kinase 2-β and glutathione reductase, suggesting a potential role in abrogating oxidation by inducing endogenous defense systems and preventing radical chain reactions (Shehzadi et al., 2018).
Antimicrobial Properties
Several studies have synthesized and evaluated the antimicrobial properties of compounds structurally related to 1,3,4-oxadiazoles. For example, novel indole compounds containing 1,3,4-oxadiazoles and 1,2,4-triazole moiety were synthesized and screened for antimicrobial activity against various bacteria (Gadegoni & Manda, 2013). Furthermore, a series of oxadiazoles derived from phenylpropionohydrazides exhibited anti-bacterial and anti-fungal activity, with specific substitutions enhancing their antimicrobial potential (Fuloria et al., 2009).
Antituberculosis Activity
Compounds structurally similar to 1,3,4-oxadiazoles have been synthesized and evaluated for their antituberculosis activity. For instance, a series of 3-heteroarylthioquinoline derivatives were synthesized and found to be effective against Mycobacterium tuberculosis, with some derivatives showing promising activity levels and no toxic effects against mouse fibroblasts (Chitra et al., 2011).
Inhibitory Effects on HIV-1 Replication
N-arylsulfonyl derivatives related to 1,3,4-oxadiazoles have been identified as potent inhibitors of human immunodeficiency virus type-1 (HIV-1) replication. These compounds showed promising activity and therapeutic index values, indicating their potential as HIV-1 replication inhibitors with minimal cytotoxicity (Che et al., 2015).
properties
IUPAC Name |
2-[[5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(2,3-dihydroindol-1-yl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN3O3S/c20-14-5-7-15(8-6-14)25-11-17-21-22-19(26-17)27-12-18(24)23-10-9-13-3-1-2-4-16(13)23/h1-8H,9-12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYMVFNKXOIHUEL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(=O)CSC3=NN=C(O3)COC4=CC=C(C=C4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.